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Cat. No.: B8378049 Get Quote

Copper Thiophene-2-Carboxylate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of copper thiophene-2-carboxylate, a versatile

organometallic compound with significant applications in organic synthesis and materials

science. The focus of this guide is to furnish researchers and drug development professionals

with the essential chemical data, experimental procedures, and a conceptual understanding of

its utility.

Core Chemical and Physical Properties
Copper thiophene-2-carboxylate is a coordination complex formed between copper and

thiophene-2-carboxylic acid.[1] While various forms and complexes may exist, this guide will

primarily focus on the well-characterized copper(I) thiophene-2-carboxylate (CuTC). This

compound is noted for its stability and utility as a reagent in a variety of chemical

transformations.[2][3]

A summary of the key quantitative data for copper(I) thiophene-2-carboxylate is presented in

the table below.
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Property Value References

Chemical Formula C₅H₃CuO₂S [2][4][5][6]

Molecular Weight 190.69 g/mol [2][4][5][6]

Appearance
Yellow to green or red to brown

powder
[2][5][6]

CAS Number 68986-76-5 [2][4][5]

Solubility
Soluble in polar aprotic

solvents (e.g., DMSO, THF)
[3]

It is important to note that a hydrated form, copper(I) thiophene-2-carboxylate hydrate, also

exists with the chemical formula C₅H₅CuO₃S and a molecular weight of 208.70 g/mol .[7]

Experimental Protocols: Synthesis of Copper(I)
Thiophene-2-Carboxylate
The most common and established method for the synthesis of copper(I) thiophene-2-

carboxylate involves the reaction of thiophene-2-carboxylic acid with a copper(I) salt, typically

copper(I) oxide (Cu₂O).[3]

Materials:

Thiophene-2-carboxylic acid (C₅H₄O₂S)

Copper(I) oxide (Cu₂O)

Toluene

Procedure:

Thiophene-2-carboxylic acid and copper(I) oxide are heated in toluene.

The reaction mixture is refluxed with azeotropic removal of water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemimpex.com/products/31864
https://www.sigmaaldrich.com/HK/zh/product/aldrich/682500
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3972360.aspx
https://www.americanelements.com/copper-i-thiophene-2-carboxylate-68986-76-5
https://www.chemimpex.com/products/31864
https://www.sigmaaldrich.com/HK/zh/product/aldrich/682500
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3972360.aspx
https://www.americanelements.com/copper-i-thiophene-2-carboxylate-68986-76-5
https://www.chemimpex.com/products/31864
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3972360.aspx
https://www.americanelements.com/copper-i-thiophene-2-carboxylate-68986-76-5
https://www.chemimpex.com/products/31864
https://www.sigmaaldrich.com/HK/zh/product/aldrich/682500
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3972360.aspx
https://www.benchchem.com/product/b1631178
https://pubchem.ncbi.nlm.nih.gov/compound/Copper_I_-thiophene-2-carboxylate-hydrate
https://www.benchchem.com/product/b1631178
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8378049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The resulting product, copper(I) thiophene-2-carboxylate, is obtained as a tan, air-stable

powder.[8]

Crucial Consideration: To prevent the oxidation of the copper(I) species to the less desirable

copper(II) state, it is essential to maintain an inert atmosphere, for instance by using argon or

nitrogen, throughout the synthesis.[3]

Conceptual Frameworks and Applications
Copper(I) thiophene-2-carboxylate has emerged as a significant catalyst, particularly in cross-

coupling reactions, where it often presents a milder and more efficient alternative to traditional

palladium-based catalysts.[3] Its utility is prominent in Ullmann-type couplings, modified Stille

cross-couplings, and the stereoselective formation of enamides.[8][9]

The diagram below illustrates the fundamental coordination of the thiophene-2-carboxylate

ligand to a copper(I) ion, which is the basis of the formation of this versatile reagent.
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Coordination of Thiophene-2-Carboxylate to Copper(I)

Thiophene-2-carboxylic acid
(C₅H₄O₂S)

Copper(I) Thiophene-2-carboxylate
(C₅H₃CuO₂S)

Ligand

Copper(I) ion
(Cu⁺)

Metal Center
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Generalized Workflow for CuTC-Mediated Cross-Coupling

Reactants
(e.g., Aryl Halide, Stannane)

Reaction Mixture
(Inert Atmosphere, Solvent)
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CuTC Catalyst
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Reaction Workup
(e.g., Quenching, Extraction)

Processing

Purified Product

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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